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Compound of Interest

Compound Name: 1-Boc-2-butyl-piperazine

Cat. No.: B1592123

The piperazine ring is a privileged scaffold in medicinal chemistry, appearing in a wide array of
therapeutic agents targeting conditions from central nervous system disorders to infectious
diseases.[1][2] The strategic introduction of substituents onto the piperazine core allows for the
fine-tuning of a molecule's pharmacological properties. 1-Boc-2-butyl-piperazine is a valuable
intermediate in this context. The tert-butoxycarbonyl (Boc) protecting group on one nitrogen
atom permits selective functionalization at the second, unprotected nitrogen.[3] The 2-butyl
group introduces specific steric and lipophilic characteristics, making it a key component in the
design of novel therapeutics.

Given its role as a reactive intermediate, a thorough understanding of its properties and safe
handling is paramount to ensure personnel safety and experimental integrity. This guide
bridges the gap between raw safety data and practical laboratory application, explaining the
causality behind each procedural recommendation.

Physicochemical and Hazard Profile

A foundational understanding of the compound's properties is the first step in a robust safety
assessment. While specific data for the 2-butyl derivative is limited, the profile can be reliably
extrapolated from the well-characterized parent compound, 1-Boc-piperazine, and related
analogs.

Table 1: Physicochemical Properties of 1-Boc-piperazine and Analogs
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Value (for 1-Boc-2- Value (for parent 1-

Property . . . . Source(s)
butyl-piperazine) Boc-piperazine)

CAS Number 1027511-69-8 57260-71-6 [4]

Molecular Formula C13H26N202 CoH1sN202 [4]

Molecular Weight 242.36 g/mol 186.25 g/mol [41[5]
Not specified; likely a Off-white to white

Appearance ) ] ] [4]
solid or ail solid or powder

Melting Point Not specified 43-49 °C [3]

Boiling Point Not specified 258 °C at 760 mmHg [31[6]

_ N 113 °C (235.4 °F) -
Flash Point Not specified [3][6]
closed cup

Recommended 2-8 °C
Storage Temperature Recommended 2-8 °C ) [41[6]
or Refrigerator

Hazard Identification and GHS Classification

Based on data for 1-Boc-piperazine and the general class of piperazine derivatives, the
following GHS classifications are anticipated.[7][8] Users must always consult the specific
Safety Data Sheet (SDS) provided by the supplier.

o Pictograms:
o GHSO07 (Exclamation Mark)
» Signal Word:Warning

e Hazard Statements (H-codes):

[¢]

H315: Causes skin irritation.[6][8]

o

H319: Causes serious eye irritation.[6][8]

o

H335: May cause respiratory irritation.[6]
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e Precautionary Statements (P-codes):

o

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[8]

o P264: Wash skin thoroughly after handling.[8][9]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[8][9]
o P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[8]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[8]

Core Directive: Engineering Controls and Personal
Protective Equipment (PPE)

The primary objective is to minimize exposure through all potential routes: inhalation, dermal
contact, and ingestion. This is achieved through a multi-layered approach combining
engineering controls and appropriate PPE.

Engineering Controls: The First Line of Defense

Workplace controls are superior to relying solely on PPE.[10]

» Ventilation: All handling of 1-Boc-2-butyl-piperazine, especially weighing and transferring,
must be conducted in a well-ventilated area.[9][11][12] A certified chemical fume hood is
mandatory for any procedures that could generate dust or aerosols.

o Safety Stations: An eyewash station and safety shower must be readily accessible and
tested regularly.[7]

Personal Protective Equipment (PPE): A Non-Negotiable
Standard

o Eye and Face Protection: Wear tightly fitting chemical safety goggles conforming to EN166
(EV) or NIOSH (US) standards.[11][13] A face shield should be used in addition to goggles
when there is a significant risk of splashes.
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¢ Skin Protection:

o Gloves: Handle with chemical-impermeable gloves (e.g., nitrile) inspected for integrity
before use.[11][13] Dispose of contaminated gloves properly after use.

o Lab Coat: A flame-resistant lab coat or impervious clothing is required to prevent skin
contact.[10][11]

o Respiratory Protection: If engineering controls are insufficient or during a large spill, a
NIOSH/MSHA approved respirator with an appropriate cartridge for organic vapors and
particulates is necessary.[10][11][12]

Storage and Handling Protocols

Proper storage is crucial not only for safety but also for maintaining the chemical's integrity.

Storage Conditions

o Store containers tightly closed in a dry, cool, and well-ventilated place.[9][11] A
recommended storage temperature is between 2-8°C.[4]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong reducing agents.[7] The Boc protecting group is sensitive to strong acids, which will
cause its cleavage.

» Store separately from foodstuffs and other reactive chemicals.[11]

Safe Handling Workflow

The following diagram outlines the critical steps and decision points for safely handling 1-Boc-
2-butyl-piperazine from receipt to disposal.
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General Handling Workflow for 1-Boc-2-butyl-piperazine

Preparation

Receive & Log Chemical

A

Enspect Container for Damage)

No leaks

Y

(Store in Designated Cool, Dry Area

Active Handling (in Fume Hood)

Don Appropriate PPE

Y
Weigh Solid/Liquid
Y
El'ransfer to Reaction VesseD

\ 4

(Perform Chemical Reactior)

Post-Handling
Y

Guench Reaction (if neededa

A

[Decontaminate Glassware & Surfaces)

Y
(Doff & Dispose of PPE Correctly)

A

(Dispose of Chemical Waste)
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Synthetic Workflow: N-Alkylation & Deprotection

Start: 1-Boc-2-butyl-piperazine

1. Setup Reaction
(Inert atmosphere, in fume hood)

A

Ventilation Check

2. Add Solvent, Base,
& Alkylating Agent (R-X)

/

3. Heat to Reaction Temp
(Use heating mantle, monitor)

A

/

4. Aqueous Workup
(Quench carefully, extract)

A

/

(

5. Purify

Product
olumn Chromatography)

A

/

6. Boc Deprotection
(Add strong acid, e.g., TFA/HCI)

Acid Handling

7. Purify Final Product
(Crystallization/Distillation)

End: 2-Butyl-1-R-piperazine

~
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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